Cas no 1006353-01-0 (N'-hydroxy-3-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-ylbutanimidamide)

• Product Name: N'-hydroxy-3-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-ylbutanimidamide
• CAS No: 1006353-01-0
• MF: C₉H₁₃F₃N₄O
• MW: 250.220931768417
• MDL: MFCD08556272
• CID: 1127043
• PubChem ID: 19614700
• Update Time: 2025-11-02

N'-hydroxy-3-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-ylbutanimidamide Chemical and Physical Properties

Names and Identifiers

• N-hydroxy-3-[5-methyl-3-(trifluoromethyl)-1h-pyrazol-1-yl]butanim Idamide
• N'-hydroxy-3-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-ylbutanimidamide
• AKOS015921277
• N'-Hydroxy-3-(5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl)butanimidamide
• 1006353-01-0
• N'-hydroxy-3-[5-methyl-3-(trifluoromethyl)pyrazol-1-yl]butanimidamide

• MDL： MFCD08556272
• Inchi： 1S/C9H13F3N4O/c1-5-3-7(9(10,11)12)14-16(5)6(2)4-8(13)15-17/h3,6,17H,4H2,1-2H3,(H2,13,15)
• InChI Key： CKMVSSGYZPFFKC-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C)N(C(C)C/C(=N\O)/N)N=1)(F)F

Computed Properties

• Exact Mass: 250.10414554g/mol
• Monoisotopic Mass: 250.10414554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 76.4Ų

Additional information on N'-hydroxy-3-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-ylbutanimidamide

Exploring N'-hydroxy-3-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-ylbutanimidamide (CAS No. 1006353-01-0): Properties, Applications, and Market Insights

The chemical compound N'-hydroxy-3-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-ylbutanimidamide (CAS No. 1006353-01-0) has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and agrochemical research. This comprehensive guide delves into the properties, synthesis, and emerging uses of this compound, while addressing frequently asked questions and industry trends.

At its core, N'-hydroxy-3-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-ylbutanimidamide belongs to a class of pyrazole derivatives, which are known for their diverse biological activities. The presence of both hydroxyimino and trifluoromethyl groups in its structure makes it particularly interesting for drug discovery programs. Researchers have noted that compounds containing these functional groups often exhibit enhanced metabolic stability and improved bioavailability, making them valuable scaffolds in medicinal chemistry.

Recent studies highlight the growing interest in CAS 1006353-01-0 as a potential building block for kinase inhibitors. The pharmaceutical industry is actively exploring its derivatives for applications in targeted cancer therapies, particularly in addressing drug resistance mechanisms. This aligns with current healthcare trends focusing on personalized medicine and precision oncology approaches.

From a synthetic chemistry perspective, the preparation of N'-hydroxy-3-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-ylbutanimidamide typically involves multi-step procedures that emphasize regioselective control. The incorporation of the trifluoromethyl group presents both challenges and opportunities, as this moiety is known to significantly influence a compound's physicochemical properties and biological activity. Modern synthetic approaches often employ transition metal catalysis or flow chemistry techniques to improve yields and reduce environmental impact.

The agrochemical sector has also shown interest in pyrazole-based compounds like CAS 1006353-01-0, particularly for developing new generation pesticides with improved selectivity and reduced ecological footprint. This responds to growing consumer demand for sustainable agricultural solutions and stricter environmental regulations worldwide.

Analytical characterization of N'-hydroxy-3-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-ylbutanimidamide typically involves advanced techniques such as NMR spectroscopy (particularly ¹⁹F NMR for the trifluoromethyl group), mass spectrometry, and X-ray crystallography. These methods are crucial for quality control in both research and potential industrial applications.

Market analysis indicates steady growth in demand for specialized heterocyclic compounds, with CAS 1006353-01-0 positioned as a promising intermediate. The compound's versatility makes it attractive to contract research organizations and pharmaceutical developers working on next-generation therapeutics. Current pricing trends reflect its status as a research chemical, with availability primarily through specialty chemical suppliers.

Storage and handling recommendations for N'-hydroxy-3-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-ylbutanimidamide follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, proper precautions should be taken, including storage in cool, dry conditions away from strong oxidizing agents. Material Safety Data Sheets (MSDS) should always be consulted before handling.

Future research directions for CAS 1006353-01-0 may explore its potential in drug conjugates or as a precursor for radiopharmaceuticals. The compound's structural features make it amenable to various chemical modifications, opening possibilities for creating targeted drug delivery systems or diagnostic agents.

For researchers seeking alternatives or similar compounds, structural analogs might include other hydroxyimino-substituted pyrazoles or trifluoromethyl-containing heterocycles. The choice of alternative depends on the specific application requirements and desired pharmacological or chemical properties.

In conclusion, N'-hydroxy-3-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-ylbutanimidamide (CAS No. 1006353-01-0) represents an important chemical entity with broad potential across multiple industries. Its unique combination of functional groups and demonstrated biological relevance ensure continued interest from both academic and industrial research communities. As synthetic methodologies advance and biological screening becomes more sophisticated, we can anticipate new applications emerging for this versatile compound.